Cas no 67899-59-6 (2,3-diphenyl-Pyrido[3,4-b]pyrazine)

2,3-diphenyl-Pyrido[3,4-b]pyrazine structure
67899-59-6 structure
Product Name:2,3-diphenyl-Pyrido[3,4-b]pyrazine
CAS No:67899-59-6
MF:C19H13N3
MW:283.326623678207
CID:967643
PubChem ID:437574
Update Time:2025-04-19

2,3-diphenyl-Pyrido[3,4-b]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2,3-diphenyl-Pyrido[3,4-b]pyrazine
    • 2,3-diphenylpyrido[3,4-b]pyrazine
    • 2,3-Diphenyl-1,4,6-triazanaphthalin
    • 2,3-diphenylpyridino[4,3-b]pyrazine
    • 2,3-diphenylpyrido[3,4-b]quinoxaline
    • 2,3-Diphenylpyrido< 3,4-b> pyrazin
    • 2,3-diphenylpyrido< 3,4-b> pyrazine
    • AC1L93Z3
    • NSC521766
    • Oprea1_000210
    • STK922208
    • DTXSID40331345
    • SCHEMBL13357728
    • NENQBISDXSLACH-UHFFFAOYSA-N
    • SR-01000554061
    • CS-0364913
    • NSC-521766
    • SR-01000554061-1
    • AKOS002250696
    • 67899-59-6
    • Inchi: 1S/C19H13N3/c1-3-7-14(8-4-1)18-19(15-9-5-2-6-10-15)22-17-13-20-12-11-16(17)21-18/h1-13H
    • InChI Key: NENQBISDXSLACH-UHFFFAOYSA-N
    • SMILES: N1C2C=CN=CC=2N=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 283.11109
  • Monoisotopic Mass: 283.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.67
  • LogP: 4.35880
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